Cas no 45296-31-9 (2-Propenoic acid,2-methyl-, heneicosyl ester)
45296-31-9 structure
Product Name:2-Propenoic acid,2-methyl-, heneicosyl ester
CAS No:45296-31-9
MF:C25H48O2
MW:380.647428512573
CID:331756
PubChem ID:3016447
Update Time:2025-04-19
2-Propenoic acid,2-methyl-, heneicosyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-, heneicosyl ester
- henicosyl 2-methylprop-2-enoate
- henicosyl methacrylate
- 45296-31-9
- 4P785NT485
- EINECS 256-224-6
- DTXSID10196463
- NS00031515
- Heneicosyl 2-methyl-2-propenoate
- SCHEMBL19614591
- heneicosyl methacrylate
- 2-Propenoic acid, 2-methyl-, heneicosyl ester
-
- Inchi: 1S/C25H48O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-25(26)24(2)3/h2,4-23H2,1,3H3
- InChI Key: BYFBMQIXUIFFAU-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)CCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 380.365
- Monoisotopic Mass: 380.365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 22
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.865
- Boiling Point: 455.5°Cat760mmHg
- Flash Point: 208°C
- Refractive Index: 1.454
2-Propenoic acid,2-methyl-, heneicosyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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